Cas no 1146-47-0 (Benzenesulfonamide,N-(1-phenylethyl)-)

• Product Name: Benzenesulfonamide,N-(1-phenylethyl)-
• CAS No: 1146-47-0
• MF: C₁₄H₁₅NO₂S
• MW: 261.33940243721
• CID: 205905
• PubChem ID: 99969
• Update Time: 2025-05-20

Benzenesulfonamide,N-(1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-(1-phenylethyl)-
• N-(1-phenylethyl)benzenesulfonamide
• (+-)-N-(1-Phenyl-aethyl)-benzolsulfonamid
• (+-)-N-(1-phenyl-ethyl)-benzenesulfonamide
• AC1Q2BOR
• AC1Q6VOO
• CBDivE_001901
• NSC296509
• Oprea1_334752
• Oprea1_522200
• SureCN3759433
• HMS1579O06
• CBDivE_002647
• Benzenesulfonamide, N-(1-phenylethyl)-
• Z45507988
• NSC 296509
• NSC-296509
• 1146-47-0
• N-(1-Phenylethyl)benzenesulfonaMide, 97per cent
• SCHEMBL3759433
• SR-01000196992
• SR-01000196992-1
• N-(1-PHENYL-ETHYL)-BENZENESULFONAMIDE
• Cambridge id 5121957
• AKOS001064870
• AKOS016324555
• N-(1-Phenylethyl)benzenesulfonaMide, 97%

• MDL： MFCD00444976
• Inchi： 1S/C14H15NO2S/c1-12(13-8-4-2-5-9-13)15-18(16,17)14-10-6-3-7-11-14/h2-12,15H,1H3
• InChI Key： WFKSWLOBWYMBJK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NC(C)C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 261.08245
• Monoisotopic Mass: 261.082349
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6
• XLogP3: 2.8

Experimental Properties

• Density: 1.198
• Boiling Point: 407.9°Cat760mmHg
• Flash Point: 200.5°C
• Refractive Index: 1.586
• PSA: 46.17
• LogP: 4.19780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on Benzenesulfonamide,N-(1-phenylethyl)-

Benzenesulfonamide, N-(1-phenylethyl)- (CAS No. 1146-47-0): A Comprehensive Overview

The compound Benzenesulfonamide, N-(1-phenylethyl)-, identified by the CAS registry number CAS No. 1146-47-0, is a significant organic chemical entity with a diverse range of applications in various scientific and industrial domains. This compound belongs to the broader category of sulfonamides, which are well-known for their versatility in chemical synthesis and functional group transformations. The structure of N-(1-phenylethyl)benzenesulfonamide consists of a benzene ring attached to a sulfonamide group, with an additional substituent—a phenylethyl group—on the nitrogen atom of the sulfonamide moiety.

Recent advancements in synthetic chemistry have highlighted the importance of sulfonamides as intermediates in drug discovery and material science. The unique electronic properties of the sulfonamide group make it an attractive target for researchers exploring new therapeutic agents and advanced materials. For instance, studies have shown that N-(1-phenylethyl)benzenesulfonamide exhibits potential as a precursor in the synthesis of bioactive compounds, particularly in the development of antiviral and anticancer agents.

In terms of physical and chemical properties, CAS No. 1146-47-0 is characterized by its stability under standard conditions, making it suitable for various laboratory and industrial applications. Its solubility profile has been extensively studied, revealing moderate solubility in common organic solvents such as dichloromethane and ethyl acetate. This property is advantageous for its use in chromatographic separations and other analytical techniques.

The synthesis of N-(1-phenylethyl)benzenesulfonamide typically involves nucleophilic substitution reactions or coupling reactions, depending on the specific starting materials and desired product purity. Recent research has focused on optimizing these synthetic pathways to enhance yield and reduce environmental impact. For example, catalytic methods utilizing transition metal catalysts have been explored to facilitate the formation of the sulfonamide bond with improved efficiency.

In addition to its role as an intermediate in organic synthesis, CAS No. 1146-47-0 has found applications in polymer chemistry. The sulfonamide group can act as a reactive site for polymerization reactions, leading to the development of novel polymeric materials with tailored properties such as high thermal stability and mechanical strength. These materials hold promise for use in high-performance composites and advanced coatings.

The environmental impact of chemicals like N-(1-phenylethyl)benzenesulfonamide has become a focal point in recent years due to increasing concerns about sustainability. Researchers are investigating methods to minimize waste generation during its production and to develop recycling strategies for its byproducts. Such efforts align with global initiatives aimed at promoting green chemistry practices across various industries.

In conclusion, CAS No. 1146-47-0, or N-(1-phenylethyl)benzenesulfonamide, stands out as a versatile compound with significant potential across multiple disciplines. Its unique chemical properties, coupled with ongoing advancements in synthetic methodologies and application development, ensure that this compound will remain a subject of interest for researchers and industry professionals alike.